(±)-JWH 018 N-(4-hydroxypentyl) metabolite
(±)-JWH 018 N-(4-hydroxypentyl) metabolite
JWH 018 is a mildly selective agonist of the peripheral cannabinoid (CB2) receptor, derived from the aminoalkylindole WIN 55,212-2. The Ki values for binding central cannabinoid (CB1) and CB2 receptors are 9.0 and 2.94 nM, respectively, for a CB1:CB2 ratio of 3.06. JWH 018 is one of several synthetic CBs which have been included in smoking mixtures. (±)-JWH 018 N-(4-hydroxypentyl) metabolite is a urinary metabolite of JWH 018, characterized by monohydroxylation of the N-alkyl chain. Its biological actions are unknown.
Brand Name:
Vulcanchem
CAS No.:
1320363-47-0
VCID:
VC0143215
InChI:
InChI=1S/C24H23NO2/c1-17(26)8-7-15-25-16-22(20-12-4-5-14-23(20)25)24(27)21-13-6-10-18-9-2-3-11-19(18)21/h2-6,9-14,16-17,26H,7-8,15H2,1H3
SMILES:
CC(CCCN1C=C(C2=CC=CC=C21)C(=O)C3=CC=CC4=CC=CC=C43)O
Molecular Formula:
C24H23NO2
Molecular Weight:
357.453
(±)-JWH 018 N-(4-hydroxypentyl) metabolite
CAS No.: 1320363-47-0
Reference Standards
VCID: VC0143215
Molecular Formula: C24H23NO2
Molecular Weight: 357.453
| CAS No. | 1320363-47-0 |
|---|---|
| Product Name | (±)-JWH 018 N-(4-hydroxypentyl) metabolite |
| Molecular Formula | C24H23NO2 |
| Molecular Weight | 357.453 |
| IUPAC Name | [1-(4-hydroxypentyl)indol-3-yl]-naphthalen-1-ylmethanone |
| Standard InChI | InChI=1S/C24H23NO2/c1-17(26)8-7-15-25-16-22(20-12-4-5-14-23(20)25)24(27)21-13-6-10-18-9-2-3-11-19(18)21/h2-6,9-14,16-17,26H,7-8,15H2,1H3 |
| Standard InChIKey | LLFBQQHYZJTRAS-UHFFFAOYSA-N |
| SMILES | CC(CCCN1C=C(C2=CC=CC=C21)C(=O)C3=CC=CC4=CC=CC=C43)O |
| Description | JWH 018 is a mildly selective agonist of the peripheral cannabinoid (CB2) receptor, derived from the aminoalkylindole WIN 55,212-2. The Ki values for binding central cannabinoid (CB1) and CB2 receptors are 9.0 and 2.94 nM, respectively, for a CB1:CB2 ratio of 3.06. JWH 018 is one of several synthetic CBs which have been included in smoking mixtures. (±)-JWH 018 N-(4-hydroxypentyl) metabolite is a urinary metabolite of JWH 018, characterized by monohydroxylation of the N-alkyl chain. Its biological actions are unknown. |
| Synonyms | (1-(4-hydroxypentyl)-1H-indol-3-yl)(naphthalen-1-yl)-methanone |
| Reference | 1.Aung, M.M.,Griffin, G.,Huffman, J.W., et al. Influence of the N-1 alkyl chain length of cannabimimetic indoles upon CB1 and CB2 receptor binding. Drug and Alcohol Dependence 60, 133-140 (2000). |
| PubChem Compound | 76974819 |
| Last Modified | Nov 11 2021 |
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